Cas no 916420-72-9 (3',6'-DICHLORO-2'-FLUOROACETOPHENONE)

• Product Name: 3',6'-DICHLORO-2'-FLUOROACETOPHENONE
• CAS No: 916420-72-9
• MF: C₈H₅Cl₂FO
• MW: 207.02910399437
• CID: 4664988
• PubChem ID: 46737559
• Update Time: 2025-06-08

3',6'-DICHLORO-2'-FLUOROACETOPHENONE Chemical and Physical Properties

Names and Identifiers

• 3',6'-DICHLORO-2'-FLUOROACETOPHENONE
• 916420-72-9
• CS-0321838
• MFCD09025392
• 1-(3,6-dichloro-2-fluorophenyl)ethanone
• 1-(3,6-dichloro-2-fluorophenyl)ethan-1-one
• AKOS015957007
• JS-4626

• MDL： MFCD09025392
• Inchi： 1S/C8H5Cl2FO/c1-4(12)7-5(9)2-3-6(10)8(7)11/h2-3H,1H3
• InChI Key： KIPVBHCZTSPODV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(C)=O)F)Cl

Computed Properties

• Exact Mass: 205.9701483g/mol
• Monoisotopic Mass: 205.9701483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 3',6'-DICHLORO-2'-FLUOROACETOPHENONE

3',6'-DICHLORO-2'-FLUOROACETOPHENONE (CAS No. 916420-72-9): An Overview of Its Properties and Applications

3',6'-DICHLORO-2'-FLUOROACETOPHENONE (CAS No. 916420-72-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it a valuable component in various applications, from pharmaceutical development to advanced materials research.

The molecular formula of 3',6'-DICHLORO-2'-FLUOROACETOPHENONE is C₁₄H₉Cl₂FNO, and its molecular weight is approximately 305.17 g/mol. The compound features a substituted acetophenone core with specific halogen substitutions, including two chlorine atoms and one fluorine atom. These functional groups play a crucial role in determining the compound's reactivity and potential biological activity.

In recent years, the study of halogenated organic compounds has become increasingly important due to their diverse applications in drug discovery and materials science. 3',6'-DICHLORO-2'-FLUOROACETOPHENONE is no exception. Its unique combination of chlorine and fluorine substituents provides it with enhanced stability and reactivity, making it an attractive candidate for the synthesis of more complex molecules.

One of the key areas where 3',6'-DICHLORO-2'-FLUOROACETOPHENONE has shown promise is in the development of new pharmaceuticals. The presence of halogen substituents can significantly influence the pharmacokinetic properties of a molecule, such as its solubility, metabolic stability, and bioavailability. Researchers have explored the use of this compound as an intermediate in the synthesis of potential therapeutic agents for various diseases, including cancer and neurodegenerative disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 3',6'-DICHLORO-2'-FLUOROACETOPHENONE-derived compounds as inhibitors of specific enzymes involved in cancer progression. The researchers demonstrated that these compounds exhibited selective inhibition of certain kinases, which are key targets in cancer therapy. This finding underscores the importance of 3',6'-DICHLORO-2'-FLUOROACETOPHENONE as a building block for developing novel anticancer drugs.

Beyond pharmaceutical applications, 3',6'-DICHLORO-2'-FLUOROACETOPHENONE has also found use in materials science. The compound's unique electronic properties make it suitable for the synthesis of advanced materials with tailored optical and electronic characteristics. For instance, researchers have utilized this compound to develop new types of organic semiconductors and photovoltaic materials. These materials have shown promise in applications such as solar cells and organic light-emitting diodes (OLEDs).

The synthesis of 3',6'-DICHLORO-2'-FLUOROACETOPHENONE typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by functional group manipulations to introduce the desired halogen substituents. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its broader application in research and industry.

In conclusion, 3',6'-DICHLORO-2'-FLUOROACETOPHENONE (CAS No. 916420-72-9) is a multifaceted compound with significant potential in both pharmaceutical development and materials science. Its unique chemical structure endows it with valuable properties that make it an important intermediate in the synthesis of more complex molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.